Tert-butyl 3-aminocyclohexanecarboxylate
Overview
Description
Tert-butyl 3-aminocyclohexanecarboxylate, also known as Boc-aminocyclohexane or Boc-Ach, is a cyclic amino acid derivative commonly used in organic synthesis. It has a molecular weight of 199.29 .
Molecular Structure Analysis
The InChI code for this compound is1S/C11H21NO2/c1-11(2,3)14-10(13)8-5-4-6-9(12)7-8/h8-9H,4-7,12H2,1-3H3 . This indicates the molecular structure of the compound. Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 199.29 .Scientific Research Applications
Tert-butyl 3-aminocyclohexanecarboxylate has been widely used in the field of organic synthesis for the preparation of various bioactive compounds. It has been used as a starting material in the synthesis of various heterocyclic compounds, such as quinolines, pyridines, and indoles, which are known to exhibit various biological activities. In addition, this compound has been used in the synthesis of various peptides and peptidomimetics, which have potential applications in drug discovery.
Mechanism of Action
The tert-butyl group in Tert-butyl 3-aminocyclohexanecarboxylate makes the compound more sterically hindered, which can influence its reactivity and interactions with other molecules . The cyclohexane ring can also participate in various chemical reactions .
In terms of pharmacokinetics, the properties of this compound would depend on its specific interactions in the body, which are currently unknown. Generally, factors such as solubility, stability, and molecular size can influence a compound’s absorption, distribution, metabolism, and excretion (ADME) properties .
The action environment of this compound would likely depend on the specific conditions under which it is used, including temperature, pH, and the presence of other compounds .
Advantages and Limitations for Lab Experiments
The use of Tert-butyl 3-aminocyclohexanecarboxylate in laboratory experiments has several advantages, including its low cost, ease of synthesis, and availability. In addition, it has been shown to be non-toxic and to exhibit a wide range of biological activities. However, there are some limitations to its use, such as its low solubility in water and its relatively short half-life.
Future Directions
The potential future directions of Tert-butyl 3-aminocyclohexanecarboxylate include further exploration of its mechanism of action and its potential applications in drug discovery. In addition, further research is needed to assess its safety and efficacy in clinical studies. Other potential future directions include the development of novel derivatives of this compound with improved properties and the exploration of its potential use in other areas, such as food chemistry.
Safety and Hazards
properties
IUPAC Name |
tert-butyl 3-aminocyclohexane-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21NO2/c1-11(2,3)14-10(13)8-5-4-6-9(12)7-8/h8-9H,4-7,12H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MDFWHHAKFURWJC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1CCCC(C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
124789-18-0 |
Source
|
| Record name | t-Butyl-3-aminocyclohexane carboxylate (cis + trans) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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